N-benzyl-N-{[1-isobutyl-2-(methylsulfonyl)-1H-imidazol-5-yl]methyl}-2-phenylethanamine

• IUPAC Name: N-benzyl-N-[[3-(2-methylpropyl)-2-methylsulfonylimidazol-4-yl]methyl]-2-phenylethanamine
• InChI: InChI=1S/C24H31N3O2S/c1-20(2)17-27-23(16-25-24(27)30(3,28)29)19-26(18-22-12-8-5-9-13-22)15-14-21-10-6-4-7-11-21/h4-13,16,20H,14-15,17-19H2,1-3H3
• InChI Key: NFLFLXDQXBWPJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=CN=C1S(=O)(=O)C)CN(CCC2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C24H31N3O2S
• Molecular Weight: 425.6 g/mol

Description

The compound “N-benzyl-N-{[1-isobutyl-2-(methylsulfonyl)-1H-imidazol-5-yl]methyl}-2-phenylethanamine” is a complex organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The presence of the imidazole ring suggests that this compound might have biological activity, as imidazole rings are found in many important biomolecules, including the amino acid histidine and the biogenic amine histamine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring, the introduction of the isobutyl and methylsulfonyl groups, and the attachment of the benzyl and phenylethanamine groups. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, along with the various substituents attached to it. The electronic and steric properties of these substituents would likely have a significant impact on the chemical behavior of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the imidazole ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution. The presence of the sulfonyl group could also make the compound susceptible to reactions involving nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by the specific functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. If the compound is biologically active, it might interact with enzymes or receptors in the body, potentially leading to therapeutic effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physicochemical properties. As with any chemical, appropriate precautions should be taken when handling it to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new therapeutic agents.